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Compound of Interest

2,6-Dichloro-N-methoxy-N-
Compound Name: S )
methylisonicotinamide

cat. No.: B3038277

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dichloro-N-methoxy-N-methylisonicotinamide is a synthetic chemical compound with
potential applications in medicinal chemistry and drug discovery. Its structure, featuring a
dichlorinated pyridine ring coupled with a Weinreb amide moiety, suggests its utility as a
versatile intermediate for the synthesis of more complex molecules, particularly in the
development of novel therapeutic agents. The Weinreb amide functionality is of particular
interest as it allows for controlled reactions with organometallic reagents to form ketones, a
common structural motif in pharmacologically active compounds. This guide provides a
comprehensive overview of the known physical and chemical properties of this compound,
offering insights for its handling, application, and further research.

Chemical Identity and Structure

The fundamental identification of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide is
established through its unique CAS number, molecular formula, and structure.
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Identifier Value

2,6-dichloro-N-methoxy-N-methylpyridine-4-

UPAC Name carboxamide

CAS Number 848498-98-6[1]

Molecular Formula CsHsCIl2N202[1]

Molecular Weight 235.06 g/mol [1]

Canonical SMILES CN(C(=0)C1=CC(=NC(=C1)CI)CI)OCJ1]

The structure of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide is depicted in the
following diagram:

Caption: Chemical structure of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide.

Physicochemical Properties

A thorough review of available scientific literature and chemical supplier data did not yield
experimentally determined values for several key physical properties of 2,6-Dichloro-N-
methoxy-N-methylisonicotinamide. The following table summarizes the available information
and highlights the data gaps.

Property Value Source
Appearance White to yellow solid [2]
Purity >97% [3]
Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

pKa Data not available

logP Data not available
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Expert Insight: The absence of readily available experimental data for these fundamental
properties is not uncommon for novel or specialized chemical intermediates. For researchers
requiring this information for applications such as reaction optimization, formulation
development, or computational modeling, experimental determination is recommended.
Alternatively, computational prediction methods can provide useful estimates.[4]

Experimental Protocols

Given the lack of specific experimental data, this section outlines a general workflow for the
determination of a key physical property: solubility. This protocol is a standard method that can
be adapted for 2,6-Dichloro-N-methoxy-N-methylisonicotinamide.

Protocol: Determination of Aqueous Solubility (Shake-
Flask Method)

This method is based on the OECD Guideline for the Testing of Chemicals, Section 1, Test No.
105.

Objective: To determine the water solubility of 2,6-Dichloro-N-methoxy-N-
methylisonicotinamide at a given temperature.

Materials:

e 2,6-Dichloro-N-methoxy-N-methylisonicotinamide

« Distilled or deionized water

o Thermostatically controlled shaker or water bath

e Analytical balance

e Centrifuge

» High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV)
e Volumetric flasks and pipettes

o Syringe filters (e.g., 0.45 um PTFE)
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Procedure:
e Preparation of a Saturated Solution:

o Add an excess amount of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide to a
known volume of water in a flask. The excess solid should be clearly visible.

o Seal the flask and place it in a thermostatically controlled shaker set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient time to reach equilibrium. A preliminary study might be
needed to determine the time to reach equilibrium (e.g., 24-48 hours).

e Phase Separation:

o After equilibration, allow the mixture to stand in the thermostatically controlled environment
to allow the undissolved solid to settle.

o To ensure complete separation of the solid and liquid phases, centrifuge the samples at a
suitable speed.

o Sampling and Analysis:

[e]

Carefully withdraw an aliquot of the clear supernatant.

o

Filter the aliquot through a syringe filter to remove any remaining solid particles.

[¢]

Accurately dilute the filtered solution with a suitable solvent (e.g., the mobile phase for
HPLC analysis) to a concentration within the calibrated range of the analytical method.

[¢]

Analyze the diluted solution by HPLC to determine the concentration of 2,6-Dichloro-N-
methoxy-N-methylisonicotinamide.

e Quantification:

o Prepare a series of standard solutions of known concentrations of the compound.
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o Generate a calibration curve by plotting the analytical response (e.g., peak area) against
the concentration of the standard solutions.

o Use the calibration curve to determine the concentration of the compound in the diluted
sample.

o Calculate the solubility by taking into account the dilution factor.

Solubility Determination Workflow

(Add excess compound to Water)

(Equilibrate in shaker bath)

:

Centrifuge for phase separation

Withdraw and filter supernatant
(Dilute sample)
(Analyze by HPLC)

(Quantify using calibration curve)
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Caption: Workflow for the experimental determination of aqueous solubility.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2,6-Dichloro-N-methoxy-N-
methylisonicotinamide is not widely available, information from suppliers suggests the
following hazards:

o Harmful if swallowed.[1]

e May cause skin and eye irritation.[1]

Recommended Handling Precautions:

e Work in a well-ventilated area, preferably in a fume hood.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Avoid inhalation of dust and contact with skin and eyes.

 In case of contact, immediately flush the affected area with plenty of water.

Storage:

e Store in a tightly sealed container in an inert atmosphere (e.g., under nitrogen or argon).

o Keep in a cool, dry place, with recommended storage at 2-8°C.[1]

Synthesis and Reactivity

The synthesis of 2,6-Dichloro-N-methoxy-N-methylisonicotinamide would likely involve the
reaction of 2,6-dichloroisonicotinoyl chloride with N,O-dimethylhydroxylamine. The starting 2,6-
dichloroisonicotinoyl chloride can be prepared from 2,6-dichloroisonicotinic acid by treatment
with a chlorinating agent such as thionyl chloride or oxalyl chloride.
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The reactivity of this compound is dominated by the Weinreb amide group. This functionality is
known for its ability to react with organolithium or Grignard reagents to produce ketones in a
controlled manner, as the intermediate tetrahedral adduct is stable at low temperatures and
does not collapse to form a tertiary alcohol. This makes 2,6-Dichloro-N-methoxy-N-
methylisonicotinamide a valuable precursor for the synthesis of various ketones bearing the
2,6-dichloropyridine scaffold.

Conclusion

2,6-Dichloro-N-methoxy-N-methylisonicotinamide is a chemical intermediate with significant
potential in synthetic and medicinal chemistry. While its fundamental chemical identity is well-
established, a notable gap exists in the public domain regarding its detailed experimental
physical properties. The information provided in this guide on its identity, structure, handling,
and potential reactivity serves as a valuable resource for researchers. It is strongly
recommended that key physical properties, such as solubility and melting point, be determined
experimentally prior to its extensive use in research and development projects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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